Cas no 893583-06-7 ((4-chlorophenyl)methyl3-(dimethylamino)propylamine)

(4-Chlorophenyl)methyl 3-(dimethylamino)propylamine is a versatile amine derivative featuring both aromatic and aliphatic amine functionalities. The compound’s structure, incorporating a chlorophenyl group and a dimethylamino-propyl chain, lends it utility as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its reactive sites enable further functionalization, such as alkylation or condensation reactions, while the chlorophenyl moiety enhances stability and lipophilicity. The dimethylamino group contributes to basicity and solubility in polar solvents, facilitating its use in catalytic or ligand applications. This compound is valued for its balanced reactivity and structural adaptability in fine chemical synthesis. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or air.
(4-chlorophenyl)methyl3-(dimethylamino)propylamine structure
893583-06-7 structure
Product name:(4-chlorophenyl)methyl3-(dimethylamino)propylamine
CAS No:893583-06-7
MF:C12H19ClN2
MW:226.745661973953
CID:5227976
PubChem ID:4718089

(4-chlorophenyl)methyl3-(dimethylamino)propylamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N3-[(4-chlorophenyl)methyl]-N1,N1-dimethyl-
    • n1-(4-Chlorobenzyl)-n3,n3-dimethylpropane-1,3-diamine
    • (4-chlorophenyl)methyl3-(dimethylamino)propylamine
    • Inchi: 1S/C12H19ClN2/c1-15(2)9-3-8-14-10-11-4-6-12(13)7-5-11/h4-7,14H,3,8-10H2,1-2H3
    • InChI Key: JBCZCAQAEQISHN-UHFFFAOYSA-N
    • SMILES: C(N(C)C)CCNCC1=CC=C(Cl)C=C1

(4-chlorophenyl)methyl3-(dimethylamino)propylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-168565-0.1g
[(4-chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7
0.1g
$364.0 2023-09-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00990898-5g
[(4-Chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7 95%
5g
¥8477.0 2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1371129-500mg
n1-(4-Chlorobenzyl)-n3,n3-dimethylpropane-1,3-diamine
893583-06-7 95%
500mg
¥17962.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1371129-1g
n1-(4-Chlorobenzyl)-n3,n3-dimethylpropane-1,3-diamine
893583-06-7 95%
1g
¥20055.00 2024-04-26
Enamine
EN300-168565-5g
[(4-chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7
5g
$1199.0 2023-09-20
Enamine
EN300-168565-10g
[(4-chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7
10g
$1778.0 2023-09-20
Enamine
EN300-168565-1.0g
[(4-chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7
1g
$743.0 2023-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1371129-2.5g
n1-(4-Chlorobenzyl)-n3,n3-dimethylpropane-1,3-diamine
893583-06-7 95%
2.5g
¥39258.00 2024-04-26
Enamine
EN300-168565-0.25g
[(4-chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7
0.25g
$381.0 2023-09-20
Enamine
EN300-168565-10.0g
[(4-chlorophenyl)methyl][3-(dimethylamino)propyl]amine
893583-06-7
10g
$3191.0 2023-06-08

Additional information on (4-chlorophenyl)methyl3-(dimethylamino)propylamine

Comprehensive Overview of (4-chlorophenyl)methyl 3-(dimethylamino)propylamine (CAS No. 893583-06-7): Properties, Applications, and Industry Insights

The chemical compound (4-chlorophenyl)methyl 3-(dimethylamino)propylamine (CAS No. 893583-06-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chlorophenyl group and a dimethylaminopropylamine moiety, make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing common queries such as "What is the role of (4-chlorophenyl)methyl 3-(dimethylamino)propylamine in drug discovery?" and "How is CAS No. 893583-06-7 utilized in modern chemistry?".

From a structural perspective, (4-chlorophenyl)methyl 3-(dimethylamino)propylamine combines aromatic and aliphatic amine functionalities, enabling diverse reactivity. The 4-chlorophenyl group enhances lipophilicity, which is critical for membrane permeability in drug design, while the dimethylaminopropylamine segment offers nucleophilic and chelating properties. Researchers frequently explore its derivatives for applications ranging from central nervous system (CNS) therapeutics to crop protection agents, aligning with growing interest in sustainable agriculture and precision medicine.

In pharmaceutical contexts, this compound serves as a key building block for small-molecule inhibitors and receptor modulators. Recent studies highlight its utility in developing G protein-coupled receptor (GPCR) ligands, a hotspot in drug development due to GPCRs' involvement in diseases like diabetes and neurological disorders. Industry professionals often search for "CAS 893583-06-7 suppliers" or "synthetic routes for (4-chlorophenyl)methyl 3-(dimethylamino)propylamine," reflecting its commercial demand.

Environmental and regulatory considerations are also pivotal. The compound's chlorinated aromatic component necessitates careful handling to comply with green chemistry principles. Innovations in catalytic amination and solvent-free synthesis are being explored to minimize waste, resonating with the global push toward eco-friendly manufacturing. Questions like "Is (4-chlorophenyl)methyl 3-(dimethylamino)propylamine biodegradable?" underscore this trend.

Analytical characterization of CAS No. 893583-06-7 typically involves HPLC, NMR, and mass spectrometry to ensure purity, a critical factor for end-users. Its stability under varying pH and temperature conditions further broadens its applicability. As the chemical industry shifts toward high-throughput screening and AI-driven molecular design, compounds like this are increasingly valuable for virtual library construction.

In summary, (4-chlorophenyl)methyl 3-(dimethylamino)propylamine exemplifies the intersection of structural ingenuity and practical utility. Its role in addressing challenges like drug resistance and crop yield optimization ensures continued relevance. For researchers seeking "CAS 893583-06-7 technical data" or "applications of chlorophenyl-based amines," this compound offers a compelling case study in modern chemical innovation.

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Amadis Chemical Company Limited
(CAS:893583-06-7)(4-chlorophenyl)methyl3-(dimethylamino)propylamine
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Purity:99%/99%
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